Cas no 138689-78-8 (1H-Pyrazole-4-carboxylic acid, 1-(2-methyl-4-nitrophenyl)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 1-(2-methyl-4-nitrophenyl)-, ethyl ester
• CAS No: 138689-78-8
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 1254641
• Update Time: 2024-08-04

1H-Pyrazole-4-carboxylic acid, 1-(2-methyl-4-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 1-(2-methyl-4-nitrophenyl)-, ethyl ester

• Inchi： 1S/C13H13N3O4/c1-3-20-13(17)10-7-14-15(8-10)12-5-4-11(16(18)19)6-9(12)2/h4-8H,3H2,1-2H3
• InChI Key： BSXUAGOJSWMBEQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C([N+]([O-])=O)C=C2C)C=C(C(OCC)=O)C=N1

Computed Properties

• Exact Mass: 275.09069

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 434.2±35.0 °C(Predicted)
• PSA: 87.26
• pka: -3.36±0.10(Predicted)